Cas no 10550-80-8 (15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene,tetradecahydro-, (8aS,8bR,10S,10aR,15aR,15bR)- (9CI))

• Product Name: 15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene,tetradecahydro-, (8aS,8bR,10S,10aR,15aR,15bR)- (9CI)
• CAS No: 10550-80-8
• MF: C₂₁H₃₅N₃
• MW: 329.522705316544
• CID: 213949
• PubChem ID: 442953
• Update Time: 2025-04-19

15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene,tetradecahydro-, (8aS,8bR,10S,10aR,15aR,15bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene,tetradecahydro-, (8aS,8bR,10S,10aR,15aR,15bR)- (9CI)
• Homoormosanine
• (+/-)-homoormosanine
• (-)-Jamine
• AC1L9DQ5
• C10768
• rac-Homoormosanin
• rac-homoormosanine
• 10550-80-8
• (1R,2R,13S,15R,16R,23R)-7,9,21-triazahexacyclo[11.9.1.11,15.02,7.09,23.016,21]tetracosane
• CHEBI:6081
• DTXSID40332019
• Jamine

• Inchi： 1S/C21H35N3/c1-3-9-22-14-21-13-17(18(22)7-1)12-16-6-5-11-24(20(16)21)15-23-10-4-2-8-19(21)23/h16-20H,1-15H2/t16-,17+,18+,19+,20+,21+/m0/s1
• InChI Key： GFDFZTFQPIBNSQ-WSBLSWJJSA-N
• SMILES： N12CCC[C@H]3C[C@H]4[C@H]5CCCCN5C[C@@]([C@H]5CCCCN5C1)(C4)[C@H]23

Computed Properties

• Exact Mass: 329.283
• Monoisotopic Mass: 329.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 402.9°C at 760 mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.611
• PSA: 9.72000
• LogP: 2.97080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Ormosia-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Aloperine and related alkaloids Ormosia-type alkaloids